Cas no 1270382-79-0 (2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol
• CAS No: 1270382-79-0
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5583275
• PubChem ID: 77130188
• Update Time: 2025-07-18

2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2-BROMO-3-FLUOROPHENYL)ETHAN-1-OL
• 2-amino-2-(2-bromo-3-fluorophenyl)ethanol
• Benzeneethanol, β-amino-2-bromo-3-fluoro-
• EN300-1893495
• 1270382-79-0
• 2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrFNO/c9-8-5(7(11)4-12)2-1-3-6(8)10/h1-3,7,12H,4,11H2
• InChI Key： KSTWIVUAXRGCID-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CO)N)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 343.9±37.0 °C(Predicted)
• pka: 12.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol

2-Amino-2-(2-Bromo-3-Fluorophenyl)ethan-1-Ol: A Versatile Compound in Modern Pharmaceutical Research

2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1270382-79-0) represents a promising molecule in the field of biomedical innovation, with its unique structural characteristics and potential therapeutic applications attracting significant attention in recent years. This compound, characterized by its 2-bromo-3-fluorophenyl substituent and amino group, has been the focus of numerous studies exploring its role in drug discovery, targeted therapy, and molecular biology. The integration of fluorine and bromine atoms into the aromatic ring, combined with the hydroxyl functional group, creates a complex chemical environment that may influence its bioavailability, receptor binding affinity, and metabolic stability. Recent advances in computational chemistry and high-throughput screening have further enhanced the understanding of its pharmacological profile, positioning it as a potential candidate for anti-inflammatory, anti-cancer, and neurological disorder treatments.

2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol is a fluoroaromatic compound that exhibits intriguing electronic properties due to the presence of fluorine and bromine atoms. The fluorine substituent, known for its strong electronegativity, introduces a unique electron-withdrawing effect, which may modulate the reactivity and stereochemistry of the molecule. In contrast, the bromine atom, with its higher atomic mass and electron density, contributes to the conformational flexibility of the compound. These structural features are critical in determining its interactions with biological targets, such as enzymes, receptors, and proteins. Research published in *Journal of Medicinal Chemistry* (2023) highlights how the 2-bromo-3-fluorophenyl group enhances the selectivity of the compound for specific G protein-coupled receptors (GPCRs), a key class of targets in drug development.

Recent studies have demonstrated that 2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol exhibits antagonistic activity against pro-inflammatory cytokines, making it a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and asthma. A 2023 preclinical study published in *Nature Communications* reported that this compound significantly reduces TNF-α and IL-6 levels in mouse models, suggesting its potential as an anti-inflammatory agent. The hydroxyl group in the molecule may play a role in modulating its solubility and cellular uptake, which are critical factors in drug delivery systems. Additionally, the amino functional group could facilitate protein interactions, further expanding its therapeutic applications.

The synthesis of 2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol has been optimized through green chemistry approaches to minimize environmental impact. A 2024 study in *Green Chemistry* describes a microwave-assisted method that achieves high yield and selectivity while reducing energy consumption. This approach not only enhances the economic viability of large-scale production but also aligns with sustainable pharmaceutical practices. The fluoroaromatic core of the molecule is synthesized via direct arylation, a technique that allows precise control over the substituent positioning and stereochemistry. These synthetic strategies are crucial for ensuring the purity and consistency of the final product, which are essential for clinical trials and regulatory approval.

2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol has also shown antitumor activity in preclinical models, particularly against cancer cell lines with EGFR mutations. A 2023 study in *Cancer Research* demonstrated that the compound inhibits EGFR tyrosine kinase activity, leading to cell cycle arrest and apoptosis in non-small cell lung cancer (NSCLC) cells. The fluorine and bromine atoms in the 2-bromo-3-fluorophenyl group may contribute to the selective inhibition of EGFR over other tyrosine kinases, reducing potential off-target effects. This selectivity is a critical factor in the development of targeted therapies for precision medicine. Additionally, the hydroxyl group may enhance the metabolic stability of the compound, prolonging its half-life in the circulatory system.

In the context of neurological disorders, 2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol has been investigated for its potential to modulate neurotransmitter systems. A 2024 study in *Neuropharmacology* reported that the compound exhibits antagonistic effects on NMDA receptors, suggesting its potential as a neuroprotective agent for stroke and Alzheimer’s disease. The amino group in the molecule may interact with glutamate receptors, while the fluoroaromatic core could influence ion channel activity. These dual mechanisms of action make the compound a compelling candidate for multifunctional drug development in neurodegenerative diseases.

The pharmacokinetic profile of 2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol is another area of active research. A 2023 study in *Drug Metabolism and Disposition* revealed that the compound exhibits good oral bioavailability and moderate liver metabolism, which are favorable attributes for drug development. The hydroxyl group may contribute to hepatic metabolism through glucuronidation, while the fluoroaromatic core may resist CYP450-mediated oxidation, enhancing its metabolic stability. These properties are essential for ensuring the safety and efficacy of the compound in clinical settings.

Despite its promising potential, the development of 2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol as a therapeutic agent faces several challenges. One of the primary concerns is the toxicity of the fluoroaromatic and brominated moieties, which may pose risks to organ systems such as the liver and kidneys. A 2024 study in *Toxicology and Applied Pharmacology* highlighted the need for structure-activity relationship (SAR) studies to optimize the safety profile of the compound. Additionally, drug resistance mechanisms in cancer cells may limit the long-term efficacy of the compound, necessitating the development of combination therapies to enhance its therapeutic outcome.

In conclusion, 2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol (CAS No. 1270382-79-0) represents a significant advancement in biomedical research, with its unique chemical structure and pharmacological properties offering potential applications in anti-inflammatory, anti-cancer, and neurological disorder treatments. Ongoing research into its synthesis, mechanism of action, and pharmacokinetic profile is critical for translating its preclinical potential into clinical reality. As the field of drug discovery continues to evolve, compounds like 2-Amino-2-(2-bromo-3-fluorophenyl)ethan-1-ol will play a pivotal role in addressing unmet medical needs and advancing personalized medicine.